molecular formula C15H16F3NO B5351974 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol

Cat. No. B5351974
M. Wt: 283.29 g/mol
InChI Key: WPCZJSSIEMUSDD-UKTHLTGXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol, also known as TFMQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. Specifically, this compound has been shown to inhibit the activity of tubulin, a protein involved in cell division, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of viral replication, and the enhancement of catalytic activity in certain reactions. Additionally, this compound has been shown to have low toxicity and good biocompatibility, making it a promising candidate for further study in medicinal chemistry.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol is its synthetic accessibility, allowing for easy production in the laboratory. Additionally, this compound has been shown to have good stability and solubility in various solvents. However, one limitation of this compound is its relatively low potency compared to other compounds with similar biological activity, requiring higher concentrations to achieve the desired effect.

Future Directions

There are several future directions for the study of 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol, including its further development as a potential drug candidate for the treatment of cancer and viral infections. Additionally, this compound could be further studied for its potential applications in materials science and catalysis. Further research could also focus on the optimization of the synthesis method to improve the yield and potency of this compound.

Synthesis Methods

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol can be synthesized through a multistep process involving the reaction of 4-(trifluoromethyl)benzaldehyde with quinuclidin-3-ol in the presence of a catalyst. The resulting product is then purified through various techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to have antitumor and antiviral properties, making it a potential candidate for drug development. In materials science, this compound has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks. In catalysis, this compound has been used as a ligand for various metal catalysts, enhancing their activity and selectivity.

properties

IUPAC Name

(2E)-2-[[4-(trifluoromethyl)phenyl]methylidene]-1-azabicyclo[2.2.2]octan-3-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16F3NO/c16-15(17,18)12-3-1-10(2-4-12)9-13-14(20)11-5-7-19(13)8-6-11/h1-4,9,11,14,20H,5-8H2/b13-9+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPCZJSSIEMUSDD-UKTHLTGXSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2CCC1C(C2=CC3=CC=C(C=C3)C(F)(F)F)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN\2CCC1C(/C2=C\C3=CC=C(C=C3)C(F)(F)F)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16F3NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.